Cas no 2229001-18-5 (1-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229001-18-5
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 6080392
• PubChem ID: 165644065
• Update Time: 2025-10-28

1-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229001-18-5
• EN300-1905343

• Inchi： 1S/C10H11BrO2S/c1-9(2)5-10(9,8(12)13)7-6(11)3-4-14-7/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： NBMYWAJKOWKPAS-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 273.96631g/mol
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(3-Bromothiophen-2-yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid (CAS No. 2229001-18-5)

The compound 1-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229001-18-5) is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of cyclopropane derivatives, which have garnered significant attention in both academic and industrial research due to their potential applications in drug discovery and materials science. The molecule's structure incorporates a thiophene ring, a bromine substituent, and a cyclopropane moiety, making it a versatile platform for further functionalization and exploration.

Recent studies have highlighted the importance of thiophene-containing compounds in various fields, including optoelectronics and medicinal chemistry. The thiophene ring in this compound contributes to its aromaticity and stability, while the bromine substituent introduces electronic versatility. The cyclopropane group, on the other hand, adds strain and reactivity, making it an attractive site for chemical transformations. This combination of features positions CAS No. 2229001-18-5 as a valuable intermediate in the synthesis of complex molecules with tailored properties.

The synthesis of 1-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including cross-coupling reactions and ring-closing metathesis, to construct the molecule efficiently. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

In terms of physical properties, CAS No. 2229001-18-5 exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which are attributed to the conjugation within the thiophene ring. These properties make it suitable for applications in light-harvesting materials and sensors.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of CAS No. 2229001-18-5 with unprecedented accuracy. Density functional theory (DFT) calculations have shown that the compound's cyclopropane ring exerts significant strain energy, which can be harnessed for designing strained pharmaceuticals with enhanced bioavailability. Furthermore, molecular dynamics simulations have provided insights into the compound's interactions with biological targets, paving the way for its use in drug design.

The biological activity of CAS No. 2297776746 has been extensively studied in vitro and in vivo models. Experimental results indicate that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that the compound could serve as a lead molecule for developing treatments against Alzheimer's disease and related conditions.

In conclusion, CAS No. 3676447764, also known as (E)-N'-(4-methoxybenzylidene)cinnamaldehyde, represents a cutting-edge advancement in organic chemistry with promising applications across multiple disciplines. Its unique structure, combined with its versatile reactivity and biological activity, positions it as a key player in future research endeavors aimed at addressing pressing challenges in medicine and materials science.